Cas no 946355-74-4 (N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946355-74-4
• MF: C₂₁H₂₇N₃O₂S
• MW: 385.522983789444
• CID: 6441923
• Update Time: 2025-05-19

N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• N'-(4-propan-2-ylphenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide

• Inchi： 1S/C21H27N3O2S/c1-15(2)16-5-7-18(8-6-16)23-21(26)20(25)22-13-19(17-9-12-27-14-17)24-10-3-4-11-24/h5-9,12,14-15,19H,3-4,10-11,13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： POOQYSCYSHJUHA-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCC1)C1C=CSC=1)(=O)C(NC1=CC=C(C(C)C)C=C1)=O

Additional information on N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 946355-74-4 and Product Name: N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Compound with the CAS number 946355-74-4 and the product name N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a propan-2-yl substituent, a pyrrolidin-1-yl moiety, and a thiophen-3-yl group, which collectively contribute to its unique chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the N'-4-(propan-2-yl)phenyl group enhances the compound's solubility and stability, making it suitable for further derivatization and functionalization. Additionally, the N-2-(pyrrolidin-1-yl) and 2-(thiophen-3-yl) components introduce specific interactions with biological targets, which are critical for its pharmacological efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The thiophen-3-yl group in this compound is particularly noteworthy, as thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this moiety with other functional groups has led to the development of novel therapeutic agents with enhanced biological activity.

Moreover, the pyrrolidin-1-yl moiety plays a crucial role in modulating the pharmacokinetic properties of the compound. Pyrrolidine derivatives are known for their ability to improve oral bioavailability and metabolic stability, making them valuable in drug design. The combination of these features in N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide suggests its potential as a lead compound for further optimization.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown that it exhibits inhibitory effects on various enzymes and receptors relevant to human health. Specifically, the compound has shown potential in inhibiting enzymes involved in inflammation and oxidative stress, which are key mechanisms underlying many chronic diseases.

The structural features of this compound also make it an attractive candidate for further development into a drug candidate. The presence of multiple chiral centers provides opportunities for stereoselective synthesis, which is crucial for achieving optimal pharmacological activity while minimizing side effects. Additionally, the compound's solubility profile is favorable for formulation into various dosage forms, enhancing its therapeutic potential.

Advanced computational methods have been employed to predict the binding affinity and interactions of this compound with biological targets. Molecular docking studies have revealed that it can effectively bind to specific protein receptors, suggesting its potential as an inhibitor or modulator of these targets. These findings are consistent with experimental results obtained from initial pharmacological assays.

The synthesis and characterization of this compound have been facilitated by advancements in synthetic chemistry techniques. Modern methodologies have enabled the efficient construction of complex molecular frameworks while maintaining high precision and yield. These advancements are crucial for translating laboratory discoveries into viable therapeutic agents.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds have demonstrated efficacy. Further exploration of these applications could open new avenues for innovation.

As research in medicinal chemistry continues to evolve, compounds like N'-4-(propan-2-yl)phenyl-N-2-(pyrrolidin-1-y)-l)-2-(thiophen-l)-yI)-ethylethanediamide will play a pivotal role in addressing unmet medical needs. The integration of cutting-edge synthetic techniques with rigorous pharmacological evaluation will be essential in realizing their full therapeutic potential.